Cas no 30568-30-0 (2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile)
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile
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- Inchi: 1S/C13H17N/c1-9-6-10(2)12(11(3)7-9)13(4,5)8-14/h6-7H,1-5H3
- InChI Key: ALCHFHFTPLGICW-UHFFFAOYSA-N
- SMILES: C(#N)C(C)(C1=C(C)C=C(C)C=C1C)C
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842066-0.05g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 0.05g |
$660.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-0.1g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 0.1g |
$691.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-0.25g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 0.25g |
$723.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-0.5g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 0.5g |
$754.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-1.0g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1842066-2.5g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 2.5g |
$1539.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-5.0g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1842066-10.0g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1842066-1g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 1g |
$785.0 | 2023-09-19 | ||
| Enamine | EN300-1842066-5g |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile |
30568-30-0 | 5g |
$2277.0 | 2023-09-19 |
2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile
2-Methyl-2-(2,4,6-Trimethylphenyl)Propanenitrile
The compound 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile (CAS No. 30568-30-0) is a highly specialized organic chemical with a unique structure and versatile applications. This compound belongs to the class of nitriles and is characterized by its trisubstituted phenyl group and nitrile functionality. The molecule's structure makes it an interesting subject for both academic research and industrial applications.
Structural Insights and Physical Properties: The molecular structure of 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile consists of a central carbon atom bonded to a nitrile group (-CN), two methyl groups (-CH3), and a 2,4,6-trimethylphenyl group. This arrangement imparts the compound with distinct physical properties. Its molecular weight is approximately 197 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits a melting point of around 75°C and a boiling point of approximately 185°C at standard pressure.
Synthesis and Production: The synthesis of 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile involves a multi-step process that typically begins with the preparation of the 2,4,6-trimethylphenyl group. This is often achieved through Friedel-Crafts alkylation or other aromatic substitution reactions. The nitrile functionality is introduced via cyanation reactions, such as the use of hydrogen cyanide (HCN) in the presence of appropriate catalysts. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the production process more sustainable.
Applications in Industry: 2-Methyl-2-(2,4,6-trimethylphenyl)propanenitrile finds applications in various industrial sectors due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Its ability to undergo nucleophilic addition reactions makes it valuable in organic synthesis. Additionally, this compound is used as a precursor in the production of high-performance polymers and advanced materials.
Recent Research Developments: Recent studies have explored the use of 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile in innovative chemical transformations. Researchers have reported its utility in enantioselective synthesis, where it acts as a chiral auxiliary to facilitate the formation of enantiomerically enriched compounds. Furthermore, its application in click chemistry has been investigated, highlighting its potential in modular synthesis strategies.
Environmental Considerations: As with all chemicals, understanding the environmental impact of 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions. Efforts are ongoing to develop greener synthesis routes and waste management strategies to minimize its environmental footprint.
In conclusion, 2-methyl-2-(2,4,6-trimethylphenyl)propanenitrile (CAS No. 30568-30-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to make it an area of interest for researchers and industry professionals alike.
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